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Compound of Interest

Compound Name: 3-(Trifluoromethyl)aniline

Cat. No.: B124266 Get Quote

An In-depth Technical Guide to α,α,α-Trifluoro-m-toluidine

Introduction
α,α,α-Trifluoro-m-toluidine, systematically known as 3-(Trifluoromethyl)aniline, is an organic

compound with the formula CF₃C₆H₄NH₂.[1] It is a colorless to pale yellow liquid with a

characteristic fish-like odor.[2][3] This compound and its isomers are crucial building blocks in

the synthesis of a wide range of chemical products, including pharmaceuticals, agrochemicals,

and dyes.[2][3][4]

The presence of the trifluoromethyl (-CF₃) group significantly influences the molecule's

properties. This highly electronegative group enhances the lipophilicity and metabolic stability

of compounds into which it is incorporated, making it a highly desirable feature in drug design.

[4] As a result, 3-(Trifluoromethyl)aniline is a sought-after intermediate for developing drugs

with improved pharmacokinetic profiles and for creating more potent herbicides and pesticides.

[4][5] This guide provides a comprehensive overview of its chemical structure, properties,

synthesis, and applications for researchers and professionals in drug development.

Chemical Structure and IUPAC Name
The chemical structure of α,α,α-Trifluoro-m-toluidine consists of an aniline ring substituted with

a trifluoromethyl group at the meta-position (position 3).

IUPAC Name: 3-(Trifluoromethyl)aniline[1][2]
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Synonyms: α,α,α-Trifluoro-m-toluidine, m-Aminobenzotrifluoride, 3-Aminobenzotrifluoride,

Benzenamine, 3-(trifluoromethyl)-[3][6]

Chemical Formula: C₇H₆F₃N[1]

Molecular Structure Visualization:

Caption: Chemical structure of 3-(Trifluoromethyl)aniline.

Physicochemical Properties
The key physical and chemical properties of 3-(Trifluoromethyl)aniline are summarized in the

table below for easy reference.

Property Value Reference

Molecular Weight 161.12 g/mol [1][7]

Appearance Colorless to pale yellow liquid [1][2]

Odor
Fish-like, unpleasant amine

odor
[2][3]

Density 1.29 g/cm³ to 1.303 g/cm³ [1][2][7]

Melting Point 5 to 6 °C (41 to 43 °F) [1][7]

Boiling Point 187 to 188 °C (369 to 370 °F) [1]

Flash Point 87 °C (188.6 °F) - closed cup [7]

Water Solubility
Insoluble / Low solubility (5 g/L

at 20 °C)
[2][3]

Vapor Density 5.56 (Relative to Air) [2][3]

Refractive Index 1.478 to 1.480 at 20 °C [2][7]

CAS Number 98-16-8 [2][7]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/products/pid_Rock35483-3-aminobenzotrifluoride.html
https://www.scbt.com/p/3-trifluoromethyl-aniline-98-16-8
https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://www.benchchem.com/product/b124266?utm_src=pdf-body
https://www.benchchem.com/product/b124266?utm_src=pdf-body
https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.echemi.com/products/pid_Rock35483-3-aminobenzotrifluoride.html
https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.echemi.com/products/pid_Rock35483-3-aminobenzotrifluoride.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.echemi.com/products/pid_Rock35483-3-aminobenzotrifluoride.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3-(Trifluoromethyl)aniline
A common method for the preparation of 3-(Trifluoromethyl)aniline is through the

hydrogenation of m-trifluoromethyl nitrobenzene.

Reaction:

C₇H₄F₃NO₂ + 3H₂ → C₇H₆F₃N + 2H₂O

Detailed Protocol:

Charging the Reactor: In an autoclave, add m-trifluoromethyl nitrobenzene, a solvent such

as ethanol, and a catalyst (e.g., Palladium on carbon).

Inerting: Purge the autoclave with nitrogen gas to replace the air.

Hydrogenation: Begin stirring the mixture and introduce hydrogen gas, maintaining the

pressure at approximately 0.1 MPa.

Reaction Conditions: Control the temperature at 100 ± 5°C. The reaction proceeds until

hydrogen absorption ceases, which typically takes about 1 hour.

Cooling and Filtration: After the reaction is complete, cool the reactor to below 40°C. The

reaction mixture is then filtered to remove the catalyst.

Work-up: The filtrate can be further purified through distillation to yield 3-
(Trifluoromethyl)aniline.[3]
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Start: m-Trifluoromethyl
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Heat to 100°C

Reaction (approx. 1h)
Monitor H₂ uptake

Cool to <40°C
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Product: 3-(Trifluoromethyl)aniline
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Caption: Workflow for the synthesis of 3-(Trifluoromethyl)aniline.
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Use in Further Synthesis: Preparation of 4-Bromo-N,N-
dimethyl-3-(trifluoromethyl)aniline
3-(Trifluoromethyl)aniline serves as a precursor in multi-step syntheses. For example, it is

used to prepare 4-bromo-N,N-dimethyl-3-(trifluoromethyl)aniline.[8]

Protocol Overview:

Methylation: 3-(Trifluoromethyl)aniline is first N,N-dimethylated to produce N,N-dimethyl-3-
(trifluoromethyl)aniline.

Bromination: A solution of N,N-dimethyl-3-(trifluoromethyl)aniline in dichloromethane is

cooled to -10°C.

Reagent Addition: Finely powdered 2,4,4,6-tetrabromo-2,5-cyclohexadien-1-one is added in

portions while maintaining the temperature between -10°C and 0°C.

Reaction Progression: The mixture is allowed to warm to room temperature over 30 minutes.

Extraction and Purification: The reaction mixture is extracted with aqueous sodium hydroxide

to remove by-products. The organic layer is then washed, dried, and the solvent is removed

to yield the crude product, which can be further purified.[8]

Applications in Drug Development and Other
Industries
The unique properties imparted by the trifluoromethyl group make 3-(Trifluoromethyl)aniline a

valuable intermediate in several high-value applications.

Pharmaceuticals: The -CF₃ group can enhance a drug's metabolic stability and its ability to

cross cell membranes (lipophilicity). This leads to a longer half-life and better bioavailability.

[4] It is a building block for various therapeutic agents, including antiviral and anticancer

drugs.[5] Derivatives of trifluoromethylaniline are found in FDA-approved drugs such as

Sorafenib, an anticancer agent.[9]

Agrochemicals: Similar to its role in pharmaceuticals, the -CF₃ group increases the potency

of herbicides and pesticides.[4] This allows for lower application rates, potentially reducing
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environmental impact.

Dyes and Polymers: It serves as a precursor in the synthesis of specialty dyes, pigments,

and polymers.[3][5]

Core Compound

Key Properties Applications

3-(Trifluoromethyl)aniline

Enhanced Lipophilicity

Increased Metabolic Stability

Altered Acidity/Basicity

Pharmaceuticals
(e.g., Anticancer drugs)

Agrochemicals
(e.g., Herbicides)

Specialty Chemicals
(e.g., Dyes, Polymers)

Click to download full resolution via product page

Caption: Relationship between properties and applications.

Reactivity and Safety
3-(Trifluoromethyl)aniline is an aromatic amine and functions as a chemical base.[3][10] It

readily neutralizes acids in exothermic reactions to form salts and water.[3][10] It is

incompatible with strong oxidizing agents, isocyanates, peroxides, and acid halides.[3][10]

Health Hazards: The compound is toxic by ingestion and inhalation.[2][3] Contact may cause

burns to the skin and eyes.[3] Acute exposure can lead to symptoms such as headache,

dizziness, and nausea.[10] Appropriate personal protective equipment, including gloves, eye

shields, and respiratory protection, should be used when handling this chemical.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethyl_aniline
https://www.echemi.com/products/pid_Rock35483-3-aminobenzotrifluoride.html
https://www.nbinno.com/article/pharmaceutical-intermediates/the-trifluoromethyl-advantage-how-3-aminobenzotrifluoride-enhances-product-performance-xd
https://www.nbinno.com/?news/bd-3-trifluoromethylaniline-cas-98-16-8-technical-data-applications
https://www.scbt.com/p/3-trifluoromethyl-aniline-98-16-8
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a41801
http://orgsyn.org/demo.aspx?prep=CV6P0181
https://www.mdpi.com/2227-9717/10/10/2054
https://cameochemicals.noaa.gov/chemical/4705
https://cameochemicals.noaa.gov/chemical/4705
https://www.benchchem.com/product/b124266#trifluoro-m-toluidine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b124266#trifluoro-m-toluidine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b124266#trifluoro-m-toluidine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b124266#trifluoro-m-toluidine-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124266?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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